1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione

• CAS No.: 143570-07-4
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 1-(furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione
• InChI: InChI=1S/C19H16O4/c1-22-16-7-6-13-11-15(5-4-14(13)12-16)17(20)8-9-18(21)19-3-2-10-23-19/h2-7,10-12H,8-9H2,1H3
• InChI Key: DEPIUUKZRPCRJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C(=O)CCC(=O)C3=CC=CO3

Description

1-(Furan-2-yl)-4-(6-methoxynaphthale-2-yl)butane-1,4-dione is a diketone compound featuring a furan heterocycle and a 6-methoxynaphthalene substituent linked via a four-carbon diketone bridge.

For example, 1-(thiophen-2-yl)-4-(4-(4-(trifluoromethyl)phenyl)piperidin-1-yl)butane-1,4-dione (MK88) was synthesized using HOBt/TBTU-mediated amidation with an 87% yield , suggesting similar methodologies could apply. The compound’s physicochemical properties, inferred from structurally related molecules, likely include:

• NMR signals: Furan protons (δ ~6.3–7.4), methoxy group (δ ~3.9), and diketone carbonyls (δ ~2.4–4.7 for α-protons; carbonyls at δ ~190–210 ppm in $^{13}\text{C}$ NMR) .
• IR stretches: C=O (~1,700 cm$^{-1}$), aromatic C-H (~3,050 cm$^{-1}$), and methoxy C-O (~1,250 cm$^{-1}$) .

Biological Activity

1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione is a compound of significant interest due to its diverse biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on available literature.

The molecular formula for 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione is C19H16O4, with a molecular weight of 320.33 g/mol. Its structure includes a furan ring and a methoxynaphthalene moiety, which contribute to its biological activity.

Property	Value
Molecular Weight	320.33 g/mol
Molecular Formula	C19H16O4
Density	Not specified
Boiling Point	Not specified

Antioxidant Activity

Research indicates that derivatives of compounds containing furan rings exhibit significant antioxidant properties. The presence of the furan structure in 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione likely contributes to its ability to scavenge free radicals, thereby protecting cells from oxidative stress .

Anti-Cancer Activity

The compound's structural features may also confer anti-cancer properties. Furan derivatives have been reported to inhibit cell proliferation in various cancer cell lines. For instance, compounds similar to 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione have shown effectiveness in reducing the viability of breast cancer cells . The mechanism often involves the induction of apoptosis and modulation of key signaling pathways involved in tumor growth.

Enzyme Inhibition

Recent studies have highlighted the potential of furan derivatives as enzyme inhibitors. For example, some compounds have been identified as inhibitors of topoisomerases and proteases, which are critical in cancer therapy and viral infections . The specific inhibitory effects of 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione on these enzymes remain to be explored but are an area of active investigation.

Case Studies

Case Study 1: Antioxidant Evaluation
In a study assessing various furan derivatives for their antioxidant capacity, it was found that modifications to the furan ring significantly enhanced radical scavenging activity. While direct data on 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione were not available, related compounds showed IC50 values in the micromolar range against DPPH radicals .

Case Study 2: Anticancer Screening
A comparative analysis involving several furan derivatives revealed that those with methoxy substitutions exhibited improved cytotoxicity against MCF7 and MDA-MB468 breast cancer cell lines. This suggests that 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione could possess similar or enhanced anti-proliferative effects due to its unique structure .

Scientific Research Applications

Biological Activities

Preliminary studies suggest that 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione may possess various biological activities, including:

• Antioxidant Properties : The compound may exhibit the ability to scavenge free radicals.
• Anti-inflammatory Effects : Potential use in reducing inflammation.
• Antimicrobial Activity : Studies indicate effectiveness against certain bacterial strains.

Further research is needed to fully elucidate these biological profiles and understand the mechanisms underlying these activities.

Applications in Pharmaceuticals

The unique combination of furan and methoxynaphthalene structures in 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione suggests potential therapeutic applications in drug development. Notable areas of interest include:

• Drug Design : The compound's structural features may lead to novel therapeutic agents targeting specific diseases.
• Bioactive Compounds : Its potential as a lead compound for synthesizing more complex molecules with enhanced efficacy.

Agrochemical Applications

Due to its biological activity, this compound may also find applications in agrochemicals:

• Pesticide Development : Its antimicrobial properties could be utilized in developing new pesticides or fungicides.

Future Research Directions

To maximize the potential applications of 1-(Furan-2-yl)-4-(6-methoxynaphthalen-2-yl)butane-1,4-dione, future research should focus on:

• Detailed Biological Studies : Comprehensive pharmacological evaluations to confirm efficacy and safety profiles.
• Mechanistic Studies : Understanding how this compound interacts with biological targets at the molecular level.
• Synthesis Optimization : Developing more efficient synthetic routes for large-scale production.

Comparison with Similar Compounds

Key Observations :

• Aromatic vs.
• Methoxy Group Positioning: The 6-methoxy group on naphthalene in the target compound may enhance solubility compared to non-methoxy analogs (e.g., 1-phenyl derivatives) .
• Molecular Weight and Lipophilicity : MK88’s higher molecular weight (396.13 vs. 308.33) and trifluoromethyl group increase lipophilicity, likely influencing membrane permeability in biological systems .

Critical Analysis :

• Byproduct Formation : Mixed anhydride methods (e.g., in piperidine-thiophene analogs) risk ester byproducts, necessitating chromatographic purification .